Cas no 778556-98-2 (N-(2,2,2-trifluoroethyl)-2-propanamine)

• Product Name: N-(2,2,2-trifluoroethyl)-2-propanamine
• CAS No: 778556-98-2
• MF: C₅H₁₀F₃N
• MW: 141.134811878204
• CID: 3159872
• PubChem ID: 22103697
• Update Time: 2025-06-08

N-(2,2,2-trifluoroethyl)-2-propanamine Chemical and Physical Properties

Names and Identifiers

• N-(2,2,2-trifluoroethyl)-2-propanamine
• EN300-55459
• AKOS000150502
• 778556-98-2
• HGYBLSGXXVTNCG-UHFFFAOYSA-N
• (propan-2-yl)(2,2,2-trifluoroethyl)amine
• ISOPROPYL(2,2,2-TRIFLUOROETHYL)AMINE
• SCHEMBL104973
• propan-2-yl(2,2,2-trifluoroethyl)amine
• CCG-351844
• AB01002573-01
• N-(2,2,2-trifluoroethyl)propan-2-amine
• MFCD09811387

• MDL： MFCD09811387
• Inchi： 1S/C5H10F3N/c1-4(2)9-3-5(6,7)8/h4,9H,3H2,1-2H3
• InChI Key： HGYBLSGXXVTNCG-UHFFFAOYSA-N
• SMILES： FC(CNC(C)C)(F)F

Computed Properties

• Exact Mass: 141.07653381Da
• Monoisotopic Mass: 141.07653381Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 76.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12Ų

Additional information on N-(2,2,2-trifluoroethyl)-2-propanamine

N-(2,2,2-Trifluoroethyl)-2-Propanamine: An Overview of a Promising Compound in Medicinal Chemistry

N-(2,2,2-Trifluoroethyl)-2-propanamine (CAS No. 778556-98-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of amines and features a trifluoroethyl group attached to an amine functional group, which imparts distinct chemical and biological properties.

The trifluoroethyl group is known for its ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and receptor binding affinity. These properties make N-(2,2,2-trifluoroethyl)-2-propanamine an attractive candidate for drug development, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Recent studies have highlighted the potential of N-(2,2,2-trifluoroethyl)-2-propanamine as a lead compound for the treatment of various neurological conditions. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against specific neurotransmitter receptors, which are implicated in conditions such as anxiety and depression. The high affinity and selectivity of N-(2,2,2-trifluoroethyl)-2-propanamine for these receptors suggest its potential as a novel therapeutic agent.

In addition to its CNS applications, N-(2,2,2-trifluoroethyl)-2-propanamine has shown promise in the treatment of metabolic disorders. A study conducted by a team of researchers at a leading pharmaceutical company found that this compound effectively modulates key metabolic pathways involved in glucose and lipid metabolism. The results indicated that N-(2,2,2-trifluoroethyl)-2-propanamine could be developed into a drug for managing conditions such as diabetes and obesity.

The synthesis of N-(2,2,2-trifluoroethyl)-2-propanamine involves several well-established chemical reactions. One common approach is the reaction of 2-propanamine with trifluoroacetyl chloride followed by deprotection to yield the desired product. This synthetic route is highly efficient and can be scaled up for industrial production. The robustness and reproducibility of this synthesis method make it suitable for large-scale manufacturing processes.

In terms of safety and toxicity, preliminary studies have shown that N-(2,2,2-trifluoroethyl)-2-propanamine exhibits a favorable safety profile. In vitro and in vivo assays have demonstrated low cytotoxicity and minimal adverse effects at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure its safety for human use.

The pharmacokinetic properties of N-(2,2,2-trifluoroethyl)-2-propanamine have also been investigated. Studies have shown that this compound has good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties suggest that N-(2,2,2-trifluoroethyl)-2-propanamine could be administered orally with sustained therapeutic effects.

Clinical trials are currently underway to evaluate the efficacy and safety of N-(2,2,2-trifluoroethyl)-2-propanamine in human subjects. Early results from Phase I trials have been promising, with no significant adverse events reported. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

In conclusion, N-(2,2,2-trifluoroethyl)-propanamine (CAS No. 778556-98-2) represents a promising compound with potential applications in both neurological and metabolic disorders. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, N-(2,333-trifluoroethyl)-propanamine is poised to play a significant role in advancing medical treatments for various conditions.